Cas no 904273-06-9 (N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide)

• Product Name: N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide
• CAS No: 904273-06-9
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 6151381
• PubChem ID: 7294970
• Update Time: 2025-05-20

N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide
• N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]cyclopentanecarboxamide
• N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclopentanecarboxamide
• N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopentanecarboxamide
• 904273-06-9
• AKOS002065206
• F2638-0350

• Inchi： 1S/C21H21N3O2/c1-14-22-19-9-5-4-8-18(19)21(26)24(14)17-12-10-16(11-13-17)23-20(25)15-6-2-3-7-15/h4-5,8-13,15H,2-3,6-7H2,1H3,(H,23,25)
• InChI Key： FDACOUAVCGCOFA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C=CC(=CC=1)N1C(C2C=CC=CC=2N=C1C)=O

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Additional information on N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide

Comprehensive Overview of N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide (CAS No. 904273-06-9)

N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide (CAS No. 904273-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique quinazolinone and cyclopentanecarboxamide structural motifs, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential kinase inhibitor, which could be pivotal in addressing various health conditions.

The molecular structure of N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide combines a 2-methyl-4-oxo-3,4-dihydroquinazoline core with a cyclopentanecarboxamide side chain. This hybrid structure enhances its binding affinity to specific biological targets, making it a promising candidate for therapeutic applications. The presence of the quinazolinone moiety is particularly noteworthy, as this group is frequently found in compounds with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide aligns with this trend, as its mechanism of action may involve modulating key enzymatic pathways. This has led to increased interest from both academic and industrial researchers, who are exploring its potential in treating diseases such as cancer, autoimmune disorders, and neurodegenerative conditions.

From a synthetic chemistry perspective, the preparation of N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide involves multi-step organic reactions, including condensation and cyclization processes. The compound's purity and yield are critical factors for its successful application in biological assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure.

The pharmacological profile of N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide is currently under investigation. Preliminary studies suggest that it may exhibit selective inhibition against certain protein kinases, which are often implicated in abnormal cell proliferation. This selectivity is a desirable trait in drug development, as it minimizes off-target effects and enhances therapeutic efficacy. Researchers are also examining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a drug candidate.

Beyond its potential therapeutic applications, N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide is also of interest in chemical biology. Its ability to interact with specific proteins makes it a valuable tool for studying signal transduction pathways and cellular processes. This dual utility—both as a potential drug and a research probe—highlights its versatility and importance in modern science.

The market for kinase inhibitors and related compounds is expanding rapidly, with a growing emphasis on personalized medicine. N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide is well-positioned to contribute to this field, given its unique structural features and biological activity. Companies specializing in pharmaceutical intermediates and custom synthesis are increasingly offering this compound to meet the demands of research institutions and drug developers.

In conclusion, N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylcyclopentanecarboxamide (CAS No. 904273-06-9) represents a compelling area of study in medicinal chemistry and drug discovery. Its combination of a quinazolinone core and cyclopentanecarboxamide side chain offers unique opportunities for therapeutic innovation. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of targeted therapies.